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Compound of Interest

Ethylenediamine
Compound Name:
monohydrochloride

Cat. No.: B098974

An In-depth Technical Guide to the Physical and Chemical Properties of Ethylenediamine
Monohydrochloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of ethylenediamine monohydrochloride. The information is curated for
professionals in research and drug development, with a focus on presenting quantitative data,
experimental context, and key chemical behaviors.

Introduction

Ethylenediamine monohydrochloride (CAS No: 18299-54-2) is the salt formed from the
neutralization of one of the two amine groups of ethylenediamine with one equivalent of
hydrochloric acid.[1][2] Ethylenediamine itself is a versatile organic compound widely used as a
building block in chemical synthesis, particularly in the production of chelating agents like
EDTA, pharmaceuticals, and polymers.[3][4][5] The monohydrochloride salt retains one free
primary amine group and one ammonium group, giving it unique properties as a bifunctional
molecule and a buffer. This guide will delve into its specific physical and chemical
characteristics.
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Physical Properties

Ethylenediamine monohydrochloride is typically a solid material at room temperature. Its
properties are influenced by the presence of both the ionic ammonium chloride group and the
covalent amine group.

Property Value Source
Molecular Formula C2HoCIN2 [1][2]
Molecular Weight 96.56 g/mol [6]
White crystalline solid or
Appearance [7]
powder
Data for the

monohydrochloride is not
readily available. The related
dihydrochloride salt has a
melting point of >300 °C.[8]

The parent compound,

Melting Point

ethylenediamine, melts at 8.5
°C.[9]

Not applicable (decomposes).
Boiling Point The parent ethylenediamine
boils at 116-118 °C.[4][9][10]

Highly soluble in water.[7] The
related dihydrochloride is
soluble in water at 300 g/L
(20°C).[11] The parent
compound is miscible with
water and ethanol.[10][12]

Solubility

Chemical Properties and Structure

The chemical nature of ethylenediamine monohydrochloride is defined by the interplay
between its protonated and free amine groups.
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Property Value Source

ethane-1,2-
IUPAC Name
diamine;hydrochloride

Canonical SMILES C(CN)N.CI [1][6]
INChl=1S/C2H8N2.CIH/c3-1-2-

InChl [1][6]
4;/h1-4H2;1H

HCFPRFJIJTHMING-
InChiKey [1][6]
UHFFFAOYSA-N

The parent ethylenediamine
has two pKa values: pKal =

oKa 7.56 and pKa2 = 10.71.[3][13]
The monohydrochloride exists
as the singly protonated

species.

Hygroscopic; absorbs moisture
from the air.[14] The parent

Hygroscopicity compound also readily
absorbs CO:z from the air.[12]
[14]

Chemical Reactivity and Applications

The reactivity of ethylenediamine monohydrochloride is characterized by the presence of a
nucleophilic primary amine and a protonated amine, which can act as a weak acid.

» Basicity and Buffering: With one free amine group, the compound is basic. The presence of
the ammonium ion allows it to act as a buffering agent in aqueous solutions.

o Coordination Chemistry: Like its parent compound, the monohydrochloride can act as a
ligand in coordination chemistry. The free amine group can donate its lone pair of electrons
to a metal ion. Ethylenediamine is a well-known bidentate chelating ligand, forming stable
complexes with metal ions like cobalt and copper.[10][12]
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Synthesis: It serves as a precursor in organic synthesis. For instance, it is used in the
mechanochemical synthesis of unsymmetrical salen ligands, where the monohydrochloride
salt acts as a stable intermediate.[15]

Pharmaceutical Applications: The parent compound, ethylenediamine, is used as a
solubilizing agent for theophylline in the bronchodilator drug aminophylline.[4][9] Its salts are
important in various pharmaceutical formulations.

Caption: Acid-base chemistry of ethylenediamine.

Experimental Protocols
A. Synthesis of Ethylenediamine Monohydrochloride

The synthesis of the monohydrochloride salt is a straightforward acid-base reaction. However,
the industrial production of the parent ethylenediamine is more complex.

1. Industrial Production of Ethylenediamine (Precursor):

Reaction: 1,2-dichloroethane is treated with ammonia under pressure at 180 °C in an
agueous medium.[4][10][12]

Mechanism: This is a nucleophilic substitution reaction where the amine group of ammonia
displaces the chloride ions.

Byproducts: Hydrogen chloride is generated, which forms salts with the amines.
Diethylenetriamine (DETA) and triethylenetetramine (TETA) are also formed as byproducts.

[4]

Purification: Sodium hydroxide is added to liberate the free amine from its salt. The resulting
ethylenediamine is then recovered and purified by fractional distillation.[4]

Caption: Simplified workflow for ethylenediamine synthesis.
2. Preparation of the Monohydrochloride Salt:

o Methodology: To a solution of purified ethylenediamine in a suitable solvent (e.g., ethanol),
one molar equivalent of hydrochloric acid is added slowly with stirring.
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o Control: The temperature should be controlled, as the neutralization reaction is exothermic.

« |solation: The resulting ethylenediamine monohydrochloride salt, being less soluble in the
organic solvent than the free base, will precipitate out. It can then be collected by filtration,
washed with a small amount of cold solvent, and dried under vacuum.

B. Standard Methodologies for Property Determination

e Melting Point: Determined using a capillary melting point apparatus. A small, dry sample is
packed into a capillary tube and heated at a controlled rate. The temperature range from the
first appearance of liquid to the complete melting of the solid is recorded.

o Solubility: Qualitative solubility is determined by adding a small amount of the solute to a
known volume of solvent at a specific temperature and observing its dissolution. Quantitative
solubility involves preparing a saturated solution, separating the undissolved solid, and
determining the concentration of the dissolved solute in the supernatant by gravimetric
analysis or spectroscopy.

o pKa Determination: Potentiometric titration is a standard method. A solution of the substance
is titrated with a strong acid or base, and the pH is measured as a function of the volume of
titrant added. The pKa value corresponds to the pH at the half-equivalence point.

Safety and Handling

Ethylenediamine and its salts require careful handling due to their hazardous properties.

e Hazards: The parent compound is flammable, corrosive, and a sensitizer.[3][16][17] It can
cause severe skin burns, eye damage, and may cause allergic skin reactions or asthma
symptoms if inhaled.[16][17][18] The hydrochloride salts are also irritants.[5][19]

» Handling Precautions: Use in a well-ventilated area or under a chemical fume hood.[20]
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[18][19]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong acids and oxidizing agents.[19] Keep containers tightly closed as the material is
hygroscopic.[14][19]
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Caption: Ethylenediamine as a bidentate ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical and chemical properties of
ethylenediamine monohydrochloride?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098974#what-are-the-physical-and-chemical-
properties-of-ethylenediamine-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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